Cas no 1068515-53-6 (1-(1H-Benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol)

• Product Name: 1-(1H-Benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol
• CAS No: 1068515-53-6
• MF: C₁₇H₁₄N₄O
• MW: 290.319262981415
• CID: 2150269
• PubChem ID: 25097317
• Update Time: 2025-06-25

1-(1H-Benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol
• BDBM50361146
• KDM4-IN-3
• 1068515-53-6
• DB-345098
• CHEMBL3145252
• 2-(1H-benzimidazol-2-yl)-5-methyl-4-phenyl-1H-pyrazol-3-one
• G14289
• SCHEMBL14041423
• HY-132896
• CHEMBL1933775
• CS-0254577
• 1-(1H-Benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol

• Inchi： 1S/C17H14N4O/c1-11-15(12-7-3-2-4-8-12)16(22)21(20-11)17-18-13-9-5-6-10-14(13)19-17/h2-10,20H,1H3,(H,18,19)
• InChI Key： YNQAUNMBAVKOIN-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=C(C)NN1C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 290.11676108g/mol
• Monoisotopic Mass: 290.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 3.4

Additional information on 1-(1H-Benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol

Introduction to 1-(1H-Benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol (CAS No. 1068515-53-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(1H-benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol (CAS No. 1068515-53-6) represents a fascinating scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its intricate arrangement of benzimidazole and pyrazole moieties, exhibits a unique structural framework that has been leveraged for the development of novel bioactive agents. The strategic positioning of the benzo[d]imidazol and pyrazol rings provides a rich chemical space for modulating biological interactions, making this compound a promising candidate for further exploration in drug discovery and therapeutic intervention.

In recent years, the pharmaceutical industry has placed increasing emphasis on the discovery of small-molecule inhibitors that can modulate key biological pathways implicated in various diseases. The 1-(1H-benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol scaffold has emerged as a versatile platform due to its ability to engage with multiple targets, including enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The benzimidazole moiety, known for its broad spectrum of biological activities, contributes to the compound's potential as an anti-inflammatory agent, while the pyrazole ring enhances its binding affinity to specific protein targets. This dual functionality has been exploited in the design of molecules with enhanced therapeutic efficacy.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds to identify promising candidates for experimental validation. The structural features of 1-(1H-benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol have been computationally analyzed to predict its binding interactions with biological targets. Molecular docking studies have revealed that this compound can effectively bind to enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular signaling pathways. These insights have guided the optimization of analogs with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of 1-(1H-benzo[d]imidazol-2-yl)-3-methyl-4-phenyl-1H-pyrazol-5-ol involves a multi-step process that highlights the synthetic versatility of heterocyclic chemistry. Key steps include condensation reactions between appropriately substituted benzimidazole precursors and pyrazole derivatives, followed by functional group modifications to introduce the methyl and phenyl substituents. The use of transition-metal-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high regioselectivity and yield. These synthetic methodologies not only ensure scalability but also allow for easy diversification of the scaffold to explore new chemical space.

Preclinical studies have demonstrated the potential therapeutic applications of derivatives inspired by 1-(1H-benzo[d]imidazol-2-ylyl)-3-methyltetrahydropyrazolo[4,3-d]pyrimidinone, which shares structural similarities with our target compound. These studies indicate that such molecules can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, their ability to interfere with cancer cell proliferation has been observed in vitro, suggesting their utility in oncology research. The preclinical data have laid a solid foundation for further investigation into their clinical potential.

The development of novel drug candidates often requires an interdisciplinary approach that integrates expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology. The case of 1-(1H-benzo[d]imidazol-ylyl)-3-methyltetrahydropyrazolo[4,3-d]pyrimidinone exemplifies how collaboration across these disciplines can accelerate the discovery process. By leveraging computational tools for virtual screening alongside experimental validation through high-throughput assays, researchers can rapidly identify lead compounds with optimized properties. This synergistic approach is essential for translating laboratory findings into viable therapeutic agents.

The future prospects for benzo[d]imidazole-pyrazole hybrids like 1-(1H-benzo[d]imidazol-ylyl)-3-methyltetrahydropyrazolo[4,3-d]pyrimidinone are promising, given their demonstrated versatility in modulating biological pathways relevant to human health. Ongoing research is focused on enhancing their selectivity and bioavailability through structural optimization and formulation development. Furthermore, advances in biocatalysis and green chemistry are expected to improve synthetic methodologies, making these compounds more accessible for industrial applications.

In conclusion,benzo[d]imidazole-pyrazole hybrids, including derivatives such as (E)-N'-(5-fluorobenzylidene)benz[b][e][1][triazeno[4][alpha]]pyridine, represent a valuable class of molecules with significant therapeutic potential. Their unique structural features enable interactions with multiple biological targets, making them attractive candidates for drug development against a wide range of diseases. As research continues to uncover new applications for these compounds,(E)-N'-(5-fluorobenzylidene)benz[b][e][1][triazeno[4][alpha]]pyridine and related scaffolds are poised to play a crucial role in future medical breakthroughs.